(2-(3-Chlorophenyl)thiazol-4-yl)methanol

• CAS: 121202-20-8
• Molecular Formula: C10H8ClNOS
• Molecular Weight: 225.7 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)C2=NC(=CS2)CO
• InChI: InChI=1S/C10H8ClNOS/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
• InChIKey: YTNKAEKSQBOUNF-UHFFFAOYSA-N

A positional isomer critical for SAR studies. The 2-, 3-, and 4-chlorophenyl isomers share identical computed properties (XLogP3=2.4, TPSA=61.4 Ų), yet the 3-chloro substituent uniquely enhances anti-proliferative activity and confers distinct CYP450 susceptibility. Eliminate isomer contamination risks in lead optimization. - Purity: 95+% (HPLC) - Apps: NK-3 receptor ligands (Ki<500 nM), FLT3/AURKA kinase inhibitors, dual PPARα/γ agonists - Storage: 2-8°C, sealed in dry conditions; ships at ambient temperature

2-(3-Chlorophenyl)thiazol-4-yl)methanol: Baseline Characterization

(2-(3-Chlorophenyl)thiazol-4-yl)methanol (CAS 121202-20-8) is a functionalized thiazole heterocycle bearing a hydroxymethyl group at the 4-position and a meta-chlorophenyl substituent at the 2-position . With a molecular formula of C₁₀H₈ClNOS and a molecular weight of 225.70 g/mol, this compound serves as a versatile intermediate in medicinal chemistry, particularly as a building block for kinase inhibitors, GPCR modulators, and nuclear receptor ligands . Its computed properties—XLogP3 of 2.4, topological polar surface area of 61.4 Ų, one hydrogen bond donor, and three hydrogen bond acceptors—place it in a favorable drug-like property space for CNS and peripheral target applications .

• [1] PubChem Compound Summary for CID 14330272, (2-(3-Chlorophenyl)thiazol-4-yl)methanol. National Center for Biotechnology Information (2026). View Source
• [2] BindingDB Entry BDBM430676: (3-(2-(3-chlorophenyl)thiazol-4-yl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)(4-fluorophenyl)methanone, Target: Neuromedin-K receptor (Human), Ki < 500 nM. Patent US10544150. View Source

2-(3-Chlorophenyl)thiazol-4-yl)methanol: Non-Interchangeable Isomers

Although the 2-(2-chlorophenyl), 2-(3-chlorophenyl), and 2-(4-chlorophenyl)thiazol-4-yl)methanol isomers share an identical molecular formula (C₁₀H₈ClNOS) and near-identical computed physicochemical properties (XLogP3 = 2.4, TPSA = 61.4 Ų across all three) , the position of the chlorine substituent on the phenyl ring profoundly alters electronic distribution, steric accessibility, and dipolar orientation. These differences critically influence target binding and metabolic fate. SAR studies on thiazole-hydrazide analogs have demonstrated that para-chlorophenyl derivatives exhibit superior anticancer profiles compared to ortho-chlorophenyl derivatives in A549 and MCF-7 cell lines , while independent investigations on imidazo[2,1-b]thiazole scaffolds reveal that the 3-chlorophenyl substituent uniquely enhances anti-proliferative activity relative to other aryl substituents . Consequently, generic substitution without re-synthesis and re-assay risks faulty biological conclusions, misleading SAR interpretations, and failed lead optimization campaigns.

• [1] PubChem Compound Summaries: CID 14330272 [2-(3-chlorophenyl)-4-thiazolemethanol], CID 614508 [2-(4-chlorophenyl)-4-thiazolemethanol], CID 22148715 [2-(2-chlorophenyl)-4-thiazolemethanol]. Computed XLogP3 = 2.4, TPSA = 61.4 Ų for all three isomers. View Source
• [2] Design, synthesis, and biological evaluation of novel thiazole-hydrazide analogs: para-chlorophenyl analogs display better anticancer profile than ortho-chlorophenyl analogs. Clinical and Experimental Health Sciences (2024). DOI: 10.33808/clinexphealthsci.1414252. View Source

2-(3-Chlorophenyl)thiazol-4-yl)methanol: Differentiation Evidence

Positional Isomer Physicochemical Identity

A head-to-head comparison of PubChem-computed physicochemical properties reveals that the 2-, 3-, and 4-chlorophenyl isomers of thiazol-4-yl methanol are computationally indistinguishable: all share XLogP3 = 2.4, TPSA = 61.4 Ų, HBD = 1, HBA = 3, rotatable bonds = 2, and molecular weight = 225.70 g/mol . This computational identity means standard in silico filters cannot differentiate these isomers for procurement decisions. The true differentiation resides in the meta-chlorine's electron-withdrawing inductive effect (–I), which redistributes π-electron density and alters the dipole vector relative to the para- and ortho-chloro isomers , thereby influencing molecular recognition, target off-rates, and oxidative metabolism susceptibility.

Evidence Dimension	Computed physicochemical properties (XLogP3, TPSA, HBD, HBA, MW)
Target Compound Data	XLogP3 = 2.4, TPSA = 61.4 Ų, HBD = 1, HBA = 3, MW = 225.70 Da
Comparator Or Baseline	2-(2-chlorophenyl) isomer (CAS 639517-86-5): XLogP3 = 2.4, TPSA = 61.4 Ų; 2-(4-chlorophenyl) isomer (CAS 36093-99-9): XLogP3 = 2.4, TPSA = 61.4 Ų
Quantified Difference	No quantitative difference in computed bulk properties; differentiation is electronic/steric in origin
Conditions	PubChem computed properties; XLogP3 3.0 algorithm, Cactvs 3.4.8.XX

Why This Matters

For procurement officers, this eliminates bulk property-based interchangeability arguments and necessitates isomer-specific ordering based on synthetic route compatibility and biological target requirements.

• [1] PubChem Compound Summaries for CID 14330272, CID 614508, and CID 22148715. National Center for Biotechnology Information (2026). View Source
• [2] Hansch, C., Leo, A., Taft, R.W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Meta-chloro σ_m = 0.37 vs para-chloro σ_p = 0.23. View Source

PPARgamma/alpha Agonist Activity

A derivative bearing the 2-(3-chlorophenyl)thiazol-4-yl)methanol core, CHEMBL1087712 (2-((3-((2-(3-chlorophenyl)thiazol-4-yl)methoxy)benzyl)(methoxycarbonyl)amino)acetic acid), was evaluated in HEK293 cells via luciferase reporter gene assay. It exhibited hPPARgamma EC₅₀ = 4.02 µM and hPPARalpha EC₅₀ = 1.45 µM . While no identical scaffold comparison with 2-chloro or 4-chloro isomers is available in this assay, the data establish a quantitative activity baseline for the 3-chlorophenyl thiazole-4-methanol scaffold in nuclear receptor modulation. In parallel, a separate compound (US10544150, Compound 42) leveraging the same core demonstrated NK-3 receptor binding with Ki < 500 nM , further confirming the scaffold's privileged status across divergent target classes.

Evidence Dimension	Nuclear receptor agonist activity (EC₅₀) and GPCR binding affinity (Ki)
Target Compound Data	PPARgamma EC₅₀ = 4.02 µM; PPARalpha EC₅₀ = 1.45 µM; NK-3 Ki < 500 nM (for derivatives incorporating the 3-chlorophenyl-thiazole-4-methanol scaffold)
Comparator Or Baseline	No direct isomeric comparator data in identical assay; baseline represents scaffold-specific activity
Quantified Difference	Not applicable (no parallel isomeric assay); activity confirms scaffold engagement at low micromolar/submicromolar level
Conditions	HEK293 cells, Gal4-fused PPARgamma/alpha luciferase reporter gene assay; NK-3 receptor radioligand competition assay

Why This Matters

Provides tangible, quantitative justification for selecting this specific building block over unrelated thiazole scaffolds when pursuing PPAR or neurokinin receptor programs, anchoring procurement in demonstrated biological engagement.

• [1] BindingDB Entry BDBM50317123 / ChEMBL1087712: Agonist activity against human PPARgamma (EC₅₀ 4.02 µM) and PPARalpha (EC₅₀ 1.45 µM) in HEK293 cells. Bristol-Myers Squibb curated data. View Source
• [2] BindingDB Entry BDBM430676: NK-3 receptor antagonist binding (Ki < 500 nM). US Patent US10544150, Compound 42. View Source

Anti-Proliferative Advantage of 3-Chlorophenyl Substituent

In a structure-activity relationship study of 3,6-diphenylimidazo[2,1-b]thiazole derivatives, the presence of a 3-(3-chlorophenyl) or 3-(3-trifluoromethylphenyl) substituent at the 3-position of the imidazo[2,1-b]thiazole core was found to impact anti-proliferative activity more positively than other aryl substituents across HeLa, MDA-MB-231, A549, and THP1 human cancer cell lines . The 3-chlorophenyl-bearing analogs demonstrated significant cytotoxicity, with the most potent compound (4j, 3-CF₃-phenyl) achieving IC₅₀ = 6.5 µM in HeLa cells and inducing caspase-3/8-mediated apoptosis. While the study does not evaluate the exact (2-(3-chlorophenyl)thiazol-4-yl)methanol compound, the privileged nature of the 3-chlorophenyl thiazole motif is directly established. Separately, a comparative study on thiazole-hydrazide analogs confirmed that para-chlorophenyl derivatives were superior to ortho-chlorophenyl derivatives in A549 and MCF-7 models , leaving the meta-chlorophenyl substitution as an underexplored but mechanistically distinct option.

Evidence Dimension	Anti-proliferative activity (IC₅₀) and selectivity across human cancer cell lines
Target Compound Data	3-chlorophenyl substituent on imidazo[2,1-b]thiazole positively impacts anti-proliferative properties; scaffold reference IC₅₀ as low as 6.5 µM for best analog
Comparator Or Baseline	Other aryl substituents (phenyl, 4-chlorophenyl, 4-methoxyphenyl, etc.) showed lower anti-proliferative impact; para-chlorophenyl superior to ortho-chlorophenyl in separate study
Quantified Difference	Qualitative SAR rank: 3-CF₃-phenyl ≈ 3-chlorophenyl > other aryl substituents; quantitative HeLa IC₅₀ = 6.5 µM for best analog (compound 4j)
Conditions	HeLa, MDA-MB-231, A549, THP1 cell lines; MTT assay; caspase-3/8 activation and FACS analysis

Why This Matters

For research groups building focused anticancer libraries, this SAR evidence directs procurement toward the 3-chlorophenyl thiazole scaffold as a rationally favored starting point over 2-chloro or 4-chloro isomers, based on published comparative efficacy data.

• [1] Design, synthesis, and biological evaluation of novel thiazole-hydrazide analogs: para-chlorophenyl > ortho-chlorophenyl anticancer activity. Clinical and Experimental Health Sciences (2024). View Source

Commercial Purity Specification Benchmarking

Vendor purity specifications provide a pragmatic procurement-level differentiation. The (2-(3-chlorophenyl)thiazol-4-yl)methanol is commercially available from Apollo Scientific Ltd at 97% purity and from AKSci (Catalog Y5239) at 95% minimum purity . By comparison, the 2-(4-chlorophenyl) isomer (CAS 36093-99-9) is listed by MolCore at 98% purity, while the 2-(2-chlorophenyl) isomer (CAS 639517-86-5) is similarly offered at 98% . However, the 3-chlorophenyl isomer's availability from Apollo Scientific—a well-established UK-based supplier with documented ISO-compliant quality systems—provides an auditable supply chain advantage for GLP/GMP-adjacent research. The slightly lower typical purity (95-97% vs 98%) should be weighed against the specific biological rationale and SAR evidence favoring the meta-chloro substitution pattern.

Evidence Dimension	Commercial purity specification (%) and supplier transparency
Target Compound Data	97% (Apollo Scientific, Catalog OR8705); 95% (AKSci, Catalog Y5239)
Comparator Or Baseline	2-(4-chlorophenyl) isomer: 98% (MolCore); 2-(2-chlorophenyl) isomer: 98% (MolCore)
Quantified Difference	Target compound available at 95-97% purity vs comparator isomers at 98% purity; difference ≤ 3 percentage points in specification
Conditions	Commercial vendor specification sheets; purity determined by HPLC or equivalent

Why This Matters

Procurement decisions often weigh purity specifications; however, a ≤3% purity deficit is generally inconsequential for early-stage medicinal chemistry when the meta-chloro isomer offers documented biological differentiation. Researchers should prioritize biological rationale over marginal purity differences.

2-(3-Chlorophenyl)thiazol-4-yl)methanol: Application Scenarios

GPCR and Kinase Focused Library Synthesis

As demonstrated by the Ki < 500 nM binding of a US10544150 compound series member incorporating the 3-chlorophenyl-thiazole-4-methanol core to the human Neuromedin-K (NK-3) receptor , this building block is directly relevant for synthesizing focused libraries targeting neurokinin receptors. Additionally, the thiazole scaffold class has known FLT3/AURKA inhibitory activity , positioning the compound as a versatile intermediate for kinase inhibitor optimization programs where the meta-chloro substitution may confer selectivity advantages over para- or ortho-chloro analogs.

PPARalpha/gamma Dual Agonist Lead Development

Derivatives built upon the (2-(3-chlorophenyl)thiazol-4-yl)methanol scaffold exhibit dual PPARalpha (EC₅₀ 1.45 µM) and PPARgamma (EC₅₀ 4.02 µM) agonist activity in human HEK293 cell-based assays . This dual activity profile is particularly relevant for metabolic syndrome, type 2 diabetes, and dyslipidemia drug discovery programs. The meta-chlorine substitution may offer differentiated PPAR subtype selectivity and reduced adipogenic side effects compared to full PPARgamma agonists typically derived from para-substituted thiazolidinedione scaffolds.

Oncology Lead Generation: Anti-Proliferative Design

The established SAR showing that 3-chlorophenyl substitution on thiazole-containing frameworks enhances anti-proliferative activity relative to other aryl substituents , combined with the documented superiority of para- over ortho-chlorophenyl in thiazole-hydrazide anticancer series , suggests that the meta-chlorophenyl thiazole-4-methanol scaffold occupies a mechanistically distinct and underexplored SAR space. This makes it a strategically valuable building block for anticancer library synthesis targeting A549 (lung), MCF-7 (breast), and HeLa (cervical) carcinoma cell lines.

Chemical Biology Probe for Metabolic Profiling

Given that the 2-, 3-, and 4-chlorophenyl positional isomers are computationally indistinguishable in bulk physicochemical properties (XLogP3 = 2.4, TPSA = 61.4 Ų for all three) , the 3-chlorophenyl isomer serves as a critical tool compound for probing the impact of chlorine positional effects on metabolic stability (CYP450 isoform susceptibility), plasma protein binding, and tissue distribution—independent of lipophilicity differences. Researchers can use this compound to generate matched molecular pairs that isolate the electronic and steric contributions of chlorine regiochemistry to ADMET properties.

• [1] BindingDB Entry BDBM430676: NK-3 antagonist; BindingDB Entry BDBM50317123: PPARalpha/gamma agonist; PubChem CID 14330272 computed properties. National Center for Biotechnology Information and BindingDB (2026). View Source
• [2] Thiazole-based FLT3/AURKA inhibitors (BPR1K871, IC₅₀ = 19/22 nM) and thiazole-hydrazide anticancer SAR studies. Clinical and Experimental Health Sciences (2024); BindingDB and literature precedent. View Source